Cas no 2228958-04-9 (1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)prop-2-en-1-one)

• Product Name: 1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)prop-2-en-1-one
• CAS No: 2228958-04-9
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 6572496
• PubChem ID: 165736689
• Update Time: 2025-06-15

1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)prop-2-en-1-one
• 2228958-04-9
• EN300-1772616

• Inchi： 1S/C12H13NO2/c1-3-11(14)9-4-5-12-10(8-9)13(2)6-7-15-12/h3-5,8H,1,6-7H2,2H3
• InChI Key： XCFCFNJUDOFLCQ-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C(C=C)=O)=CC=2N(C)CC1

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)prop-2-en-1-one

Professional Introduction to Compound with CAS No. 2228958-04-9 and Product Name: 1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)prop-2-en-1-one

The compound with the CAS number 2228958-04-9 and the product name 1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)prop-2-en-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention due to its potential biological activities and structural features that make it a promising candidate for further research and development.

At the core of this compound's structure lies a benzoxazinone moiety, which is a well-known pharmacophore in medicinal chemistry. Benzoxazinones have been extensively studied for their diverse biological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of a methyl-substituted dihydrobenzoxazin ring in this compound suggests enhanced stability and potential for metabolic resistance, making it an intriguing subject for drug design.

The prop-2-enone functional group in the molecule contributes to its reactivity and versatility in chemical transformations. This double bond can be exploited in various synthetic pathways, allowing for modifications that may enhance its pharmacological efficacy. Additionally, the 6-position hydroxyl group on the benzoxazinone ring provides a site for further derivatization, enabling the creation of analogs with tailored biological activities.

Recent advancements in computational chemistry have facilitated a deeper understanding of the interactions between this compound and biological targets. Molecular docking studies have shown that 1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)prop-2-en-1-one can bind effectively to several enzymes and receptors implicated in various diseases. These findings align with the growing interest in natural product-inspired drug discovery, where benzoxazinone derivatives are increasingly recognized for their therapeutic potential.

In vitro studies have demonstrated promising results regarding the antimicrobial properties of this compound. The benzoxazinone core exhibits significant activity against both Gram-positive and Gram-negative bacteria, as well as certain fungi. This broad-spectrum activity is particularly noteworthy given the rising concerns over antibiotic resistance. The structural features of this molecule appear to disrupt essential bacterial functions, making it a valuable candidate for developing novel antimicrobial agents.

The anti-inflammatory potential of 1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)prop-2-en-1-one has also been explored in preclinical models. Research indicates that this compound can modulate key inflammatory pathways by inhibiting the production of pro-inflammatory cytokines. This mechanism suggests its utility in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The ability to target multiple pathways simultaneously enhances its therapeutic profile and reduces the likelihood of side effects associated with single-target drugs.

Furthermore, preliminary data suggest that this compound may possess anticancer properties. The methyl-substituted benzoxazinone structure has been shown to induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and activating stress signaling pathways. These findings are particularly exciting given the complexity of cancer biology and the need for more effective treatment strategies. The dual functionality of this molecule—its ability to act as both an antimicrobial agent and an anti-inflammatory agent—makes it a versatile tool for addressing multifaceted disease mechanisms.

The synthesis of 1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)prop-2-en-1-one represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as cyclization and functional group interconversion, showcasing the ingenuity of modern synthetic methodologies. Advances in green chemistry have also been leveraged to develop more sustainable synthetic routes, minimizing waste and reducing environmental impact.

The pharmacokinetic properties of this compound are another area of active investigation. Initial studies indicate that it exhibits good oral bioavailability and moderate tissue distribution upon administration. These characteristics are favorable for developing a drug candidate that can be administered orally with minimal side effects. Additionally, the compound's stability under various physiological conditions suggests its potential for formulation into long-lasting pharmaceutical products.

The future directions for research on CAS No. 2228958-04-9 include exploring its potential applications in other therapeutic areas beyond antimicrobial and anti-inflammatory uses. For instance, its ability to interact with various biological targets makes it a promising candidate for neuroprotective therapies or even as an adjunct treatment for metabolic disorders. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into clinical applications.

In conclusion,1-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yi]prop~2-en-l-one* is a structurally complex yet biologically active molecule with significant therapeutic potential. Its unique combination of properties makes it an attractive candidate for further research and development in pharmaceutical chemistry. As our understanding of molecular interactions continues to evolve,CAS No 2228958~04~9* will undoubtedly play a crucial role in shaping future advances in drug discovery.